3-Hydroxymethyl-N-pyridin-2-ylmethyl-benzenesulfonamide

• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: 3-(hydroxymethyl)-N-(pyridin-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C13H14N2O3S/c16-10-11-4-3-6-13(8-11)19(17,18)15-9-12-5-1-2-7-14-12/h1-8,15-16H,9-10H2
• InChI Key: VQMNVJOQYBJFHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNS(=O)(=O)C2=CC=CC(=C2)CO

Description

3-Hydroxymethyl-N-pyridin-2-ylmethyl-benzenesulfonamide is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To solution of 3-[(Pyridin-2-ylmethyl)-sulfamoyl]-benzoic acid (840 mg, 2.87 mmol) in THF (5 ml) was added BH3.THF (1M, 14.4 ml, 14.4 mmol) dropwise. After the addition, the reaction mixture was allowed to stir for 18 h at room temperature, and 5 N HCl (8 ml) was carefully added, resulting in the evolution of H2. Upon heating to 70° C. for 2 h, a clear solution was obtained. Water (30 ml) was added, and the resulting solution was extracted with diethyl ether (3×20 ml). The aqueous phase was cooled to 0° C., neutralized with solid NaOH, and then solid NaHCO3 and extracted with CHCl3 (6×20 ml). The combined organic extracts were dried over MgSO4, and concentrated under reduced pressure. The crude material was used without further purification in the next reaction.